rac-(1R,6S)-6-carbamoylcyclohex-3-ene-1-carboxylic acid, cis
Overview
Description
Rac-(1R,6S)-6-carbamoylcyclohex-3-ene-1-carboxylic acid, cis (or ‘rac-cHCA’ for short) is an organic compound of the cyclohexane family. It is a component of several natural products, including the pheromone bombykol, the antibiotic bacitracin, and the antifungal agent ciclopirox olamine. Rac-cHCA has a wide range of applications in the scientific and medical fields, from drug development to laboratory experiments.
Mechanism of Action
Rac-cHCA acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds in the body. It binds to the active site of the enzyme, preventing it from carrying out its normal activities. This inhibition of cytochrome P450 can lead to an increase in the amount of drugs and other compounds in the body, which can lead to adverse effects.
Biochemical and Physiological Effects
Rac-cHCA has several biochemical and physiological effects on the body. It has been found to inhibit the enzyme cytochrome P450, which can lead to an increase in the amount of drugs and other compounds in the body. Additionally, rac-cHCA has been found to inhibit the enzyme acetylcholinesterase, which can lead to an increase in the amount of acetylcholine in the body. Acetylcholine is a neurotransmitter that plays an important role in the nervous system.
Advantages and Limitations for Lab Experiments
Rac-cHCA has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it can be used to study the effects of drugs and other compounds on the body. However, rac-cHCA also has some limitations. It is not very soluble in water and has a tendency to form crystals when stored in solution. Additionally, it can be toxic in large doses.
Future Directions
The future of rac-cHCA is bright. Further research is needed to better understand its effects on the body and its potential applications in drug development and laboratory experiments. Additionally, research should be conducted to develop more efficient and cost-effective methods of synthesizing rac-cHCA. Additionally, further research should be conducted to explore the potential use of rac-cHCA as a drug delivery system. Finally, research should be conducted to explore the potential use of rac-cHCA as a therapeutic agent.
Synthesis Methods
Rac-cHCA is synthesized through a process known as the Claisen-Schmidt condensation. This involves the reaction of two different aldehydes or ketones in the presence of an acid catalyst, such as hydrochloric acid. The reaction produces a cyclic compound, which is then hydrolyzed to form rac-cHCA. The synthesis of rac-cHCA is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Rac-cHCA has a wide range of applications in scientific research. It is used in drug development, as it can be used to study the effects of certain drugs on the body. Rac-cHCA is also used in laboratory experiments to study the biochemical and physiological effects of compounds on cells and tissues. Additionally, rac-cHCA is used to study the effects of environmental pollutants on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,6S)-6-carbamoylcyclohex-3-ene-1-carboxylic acid, cis involves the conversion of a commercially available starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Sodium azide", "Sodium hydride", "Bromine", "Sodium hydroxide", "Ammonium chloride", "Sodium nitrite", "Copper sulfate", "Sodium carbonate", "Ammonia", "Carbon dioxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Bromination of cyclohexene to form 1-bromocyclohexene", "Reaction of 1-bromocyclohexene with sodium azide to form 1-azidocyclohexene", "Reduction of 1-azidocyclohexene with sodium hydride to form cyclohexene-1-amine", "Carboxylation of cyclohexene-1-amine with carbon dioxide and sodium hydroxide to form cyclohexene-1-carboxylic acid", "Conversion of cyclohexene-1-carboxylic acid to cyclohexene-1-carboxylic acid hydrazide using ammonium chloride and sodium nitrite", "Oxidation of cyclohexene-1-carboxylic acid hydrazide with copper sulfate to form cyclohexene-1-carboxylic acid diazonium salt", "Reaction of cyclohexene-1-carboxylic acid diazonium salt with ammonia to form cyclohexene-1-carboxamide", "Hydrolysis of cyclohexene-1-carboxamide with hydrochloric acid to form cyclohexene-1-carboxylic acid", "Formation of cis isomer by treating cyclohexene-1-carboxylic acid with sodium bicarbonate and sodium chloride in ethyl acetate and methanol", "Purification of rac-(1R,6S)-6-carbamoylcyclohex-3-ene-1-carboxylic acid, cis by recrystallization from water" ] } | |
CAS RN |
1690025-81-0 |
Product Name |
rac-(1R,6S)-6-carbamoylcyclohex-3-ene-1-carboxylic acid, cis |
Molecular Formula |
C8H11NO3 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
